2-(Azetidin-1-yl)-5-nitropyridine

• IUPAC Name: 2-(azetidin-1-yl)-5-nitropyridine
• InChI: InChI=1S/C8H9N3O2/c12-11(13)7-2-3-8(9-6-7)10-4-1-5-10/h2-3,6H,1,4-5H2
• InChI Key: LEZHBFZHPMIYPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol

Description

2-(Azetidin-1-yl)-5-nitropyridine (2-A5NP) is a synthetic azetidine derivative that has recently been studied for its potential applications in a variety of scientific research fields. It is a heterocyclic compound that is composed of nitrogen, carbon and oxygen atoms, and is a promising candidate for the development of various drugs and other compounds.

Scientific Research Applications

Synthesis of 3-Pyrrole-substituted 2-Azetidinones

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Synthesis routes and methods

Procedure details

Add, dropwise, 4.7 g (80.76 mmol) of azetidine to a suspension, stirred at 20° C., of 27.9 g (0.201 mole) of potassium carbonate and 11 g (67.3 mmol) of 2-chloro-5-nitropyridine in 100 mL of dimethylformamide. Stir the mixture for 5 minutes at 20° C., then for 6 hours at 70° C. After this time, the suspension is poured into a mixture of 300 mL of water and 300 mL of ethyl acetate. The aqueous phase is separated, then extracted with 200 mL of ethyl acetate. The organic phases are combined, washed three times with 250 mL of water, then dried over sodium sulfate and concentrated at reduced pressure. We thus obtain 11.7 g of the expected product in the form of a solid.